Cas no 1778589-40-4 (ethyl 4-(3-methoxyphenyl)pyrrolidine-3-carboxylate)

• Product Name: ethyl 4-(3-methoxyphenyl)pyrrolidine-3-carboxylate
• CAS No: 1778589-40-4
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5797573
• PubChem ID: 114486747
• Update Time: 2025-06-29

ethyl 4-(3-methoxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-methoxyphenyl)pyrrolidine-3-carboxylate
• AKOS040799766
• EN300-1453994
• F1911-4245
• 1778589-40-4

• Inchi： 1S/C14H19NO3/c1-3-18-14(16)13-9-15-8-12(13)10-5-4-6-11(7-10)17-2/h4-7,12-13,15H,3,8-9H2,1-2H3
• InChI Key： DLBUWPDUZNKAIB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNCC1C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on ethyl 4-(3-methoxyphenyl)pyrrolidine-3-carboxylate

Ethyl 4-(3-Methoxyphenyl)Pyrrolidine-3-Carboxylate: A Comprehensive Overview

Ethyl 4-(3-methoxyphenyl)pyrrolidine-3-carboxylate, identified by the CAS number 1778589-40-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse applications in drug design and material science. The structure of ethyl 4-(3-methoxyphenyl)pyrrolidine-3-carboxylate features a pyrrolidine ring substituted with a methoxyphenyl group at the 4-position and an ethoxycarbonyl group at the 3-position. These substituents contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery, particularly due to their ability to modulate various biological targets. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that ethyl 4-(3-methoxyphenyl)pyrrolidine-3-carboxylate exhibits promising anti-inflammatory properties. The methoxy group at the para position of the phenyl ring plays a crucial role in enhancing the compound's bioavailability and stability, making it a valuable candidate for further preclinical studies.

The synthesis of ethyl 4-(3-methoxyphenyl)pyrrolidine-3-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding pyrrolidine intermediate. This is followed by nucleophilic substitution or coupling reactions to introduce the methoxyphenyl and ethoxycarbonyl groups. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are essential for studying its stereochemical effects on biological activity.

In terms of applications, ethyl 4-(3-methoxyphenyl)pyrrolidine-3-carboxylate has shown potential in several areas. Its ability to act as a chiral auxiliary in organic synthesis has been explored in recent research, where it was used to facilitate the construction of complex molecular architectures with high enantioselectivity. Additionally, this compound has been investigated as a precursor for bioactive molecules, including kinase inhibitors and GPCR modulators.

From an environmental perspective, the ecological impact of ethyl 4-(3-methoxyphenyl)pyrrolidine-3-carboxylate has been a subject of recent concern. Studies conducted under eco-toxicological frameworks have indicated that while this compound exhibits moderate toxicity towards aquatic organisms, its degradation pathways are efficient under aerobic conditions. This suggests that proper waste management practices can mitigate its environmental footprint.

Looking ahead, ongoing research is focused on optimizing the synthesis and functionalization of ethyl 4-(3-methoxyphenyl)pyrrolidine-3-carboxylate to enhance its utility in various fields. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its therapeutic potential, particularly in areas such as oncology and neurodegenerative diseases.